N-(4-amino-2-methylphenyl)-2,2,2-trifluoroacetamide

• IUPAC Name: N-(4-amino-2-methylphenyl)-2,2,2-trifluoroacetamide
• InChI: InChI=1S/C9H9F3N2O/c1-5-4-6(13)2-3-7(5)14-8(15)9(10,11)12/h2-4H,13H2,1H3,(H,14,15)
• InChI Key: LSWQZRMPXYFJNI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)N)NC(=O)C(F)(F)F
• Molecular Formula: C9H9F3N2O
• Molecular Weight: 218.18 g/mol

Description

N-(4-amino-2-methylphenyl)-2,2,2-trifluoroacetamide, also known as TFA-NH2, is a synthetic compound that has gained significant attention in the field of medicinal chemistry. The compound has been found to exhibit potent biological activities, making it a promising candidate for the development of new drugs.

Scientific Research Applications

Electrophilic Fluorinating Agent

N-(4-amino-2-methylphenyl)-2,2,2-trifluoroacetamide has been explored in the context of fluorination reactions. For instance, derivatives of this compound, such as perfluoro-[N-fluoro-N-(4-pyridyl)acetamide], have been used as electrophilic fluorinating agents. These agents are capable of fluorinating various substrates under mild conditions, showcasing their utility in synthetic chemistry for introducing fluorine atoms into organic molecules (Banks, Besheesh, & Tsiliopoulos, 1996).

Antibacterial Agent Synthesis

N-(4-amino-2-methylphenyl)-2,2,2-trifluoroacetamide has also been used in the synthesis of novel antibacterial agents. For example, its derivatives have been utilized in the creation of lamotrigine analogs, which have shown promising activity against various bacterial strains, indicating potential applications in developing new antibacterial drugs (Alharbi & Alshammari, 2019).

Derivatization for GC/MS Analysis

In analytical chemistry, derivatives of N-(4-amino-2-methylphenyl)-2,2,2-trifluoroacetamide have been employed in the derivatization of amphetamines and other compounds for gas chromatography/mass spectrometry (GC/MS) analysis. This derivatization process aids in the separation and quantification of these compounds, making it a valuable tool in forensic and pharmaceutical analysis (Shin & Donike, 1996).

Trifluoroacetylation Reagent

The compound has also found use as a trifluoroacetylation reagent. It has been employed in trifluoroacetylation reactions for amine, hydroxyl, and thiol groups under non-acidic conditions. This application is significant in organic synthesis and analytical chemistry for modifying chemical structures and enhancing their properties (Donike, 1973).